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Compound of Interest

Compound Name: 5-Bromo-DL-tryptophan

Cat. No.: B555194

5-Bromo-DL-tryptophan: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
synthesis, and biological relevance of 5-Bromo-DL-tryptophan. The information is curated for
professionals in research and development, with a focus on data-driven insights and detailed
experimental methodologies.

Core Chemical Properties

5-Bromo-DL-tryptophan is a halogenated derivative of the essential amino acid DL-
tryptophan. The introduction of a bromine atom at the 5-position of the indole ring significantly
influences its chemical and biological characteristics.

Physicochemical Data

A summary of the key physicochemical properties of 5-Bromo-DL-tryptophan is presented in
the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C11H11BrNz20:2 [1112]
Molecular Weight 283.12 g/mol [1][2]

Off-white to light beige fine
Appearance ) [3]
crystalline powder

Melting Point 264 °C (decomposes) [4]

CAS Number 6548-09-0 [4]

2-amino-3-(5-bromo-1H-indol-
3-yl)propanoic acid, 5-

Synonyms [5]
Bromotryptophan, H-DL-Trp(5-

Br)-OH

Synthesis of 5-Bromo-DL-tryptophan

A common synthetic route to 5-Bromo-DL-tryptophan involves the reaction of 5-bromoindole
with a protected serine derivative. The following diagram outlines a representative synthetic
workflow.
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A generalized workflow for the synthesis of 5-Bromo-DL-tryptophan.

Experimental Protocol: Synthesis

While various specific methods exist, a general procedure for the synthesis of 5-bromo-DL-
tryptophan is as follows. A detailed, step-by-step protocol can be found in specialized organic

synthesis literature.[6]
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e Coupling: 5-bromoindole is reacted with a suitable N- and O-protected serine derivative,
such as N-acetyl-D,L-serine methyl ester, in the presence of a catalyst.

o Deprotection: The protecting groups are removed from the coupled product. This is often
achieved through hydrolysis under acidic or basic conditions.

 Purification: The crude product is purified, typically by recrystallization from a suitable solvent
system, to yield pure 5-Bromo-DL-tryptophan.

Spectral Data

Spectroscopic techniques are crucial for the characterization of 5-Bromo-DL-tryptophan.

Technique Key Features

Signals corresponding to the indole ring protons,
the a- and B-protons of the amino acid side

1H NMR chain, and the amine and carboxylic acid
protons. The bromine substitution affects the

chemical shifts of the aromatic protons.

Resonances for the carbon atoms of the indole

13C NMR ring, the aliphatic side chain, and the carboxyl
group.

Characteristic absorption bands for the N-H and
O-H stretching of the amino and carboxyl

IR Spectroscopy groups, C=0 stretching of the carboxyl group,
and aromatic C-H and C=C stretching of the

indole ring.

The molecular ion peak corresponding to the
M Spect . mass of 5-Bromo-DL-tryptophan, exhibiting the
ass Spectrometr
P Y characteristic isotopic pattern for a bromine-

containing compound.

Chemical Reactivity and Stability
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The chemical behavior of 5-Bromo-DL-tryptophan is largely dictated by the indole ring and
the amino acid functionality. The electron-withdrawing nature of the bromine atom can influence
the reactivity of the indole nucleus.

 Stability: Like tryptophan, 5-Bromo-DL-tryptophan is susceptible to degradation under
harsh acidic or basic conditions, and upon exposure to light and oxidizing agents.[7][8] The
indole ring can be particularly sensitive.[7] For optimal stability, it should be stored in a cool,
dark place.

e Reactivity: The indole ring can undergo electrophilic substitution reactions. The amino and
carboxylic acid groups exhibit typical reactions of amino acids, such as peptide bond
formation.

Biological Significance and Role in Signaling
Pathways

5-Bromo-DL-tryptophan is of significant interest to researchers due to its relationship with the
serotonin biosynthetic pathway. Tryptophan is the metabolic precursor to the neurotransmitter
serotonin.[9]

Interaction with the Serotonin Pathway

The biosynthesis of serotonin from tryptophan involves a two-step enzymatic process.[9] It is
hypothesized that 5-Bromo-DL-tryptophan can act as a substrate or inhibitor for the enzymes
in this pathway, thereby modulating serotonin levels. Tryptophan hydroxylase (TPH) is the rate-
limiting enzyme in this pathway.[10]

The diagram below illustrates the canonical serotonin synthesis pathway and the potential point
of interaction for 5-Bromo-DL-tryptophan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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